Cas no 2228354-87-6 (1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol)

• Product Name: 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol
• CAS No: 2228354-87-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6233462
• PubChem ID: 165656820
• Update Time: 2025-10-17

1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol
• EN300-1775419
• 1-{3-[methyl(propan-2-yl)amino]propyl}cyclopropan-1-ol
• 2228354-87-6

• Inchi： 1S/C10H21NO/c1-9(2)11(3)8-4-5-10(12)6-7-10/h9,12H,4-8H2,1-3H3
• InChI Key： YTMXOOVKOFOITD-UHFFFAOYSA-N
• SMILES： OC1(CCCN(C)C(C)C)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol

1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol: A Comprehensive Overview

1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol (CAS No. 2228354-87-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol is noteworthy for its cyclopropane ring and the presence of a tertiary amine functional group. The cyclopropane ring, a three-membered cyclic alkane, imparts significant strain to the molecule, which can influence its reactivity and biological activity. The tertiary amine group, specifically the methyl(propan-2-yl)amino substituent, adds complexity to the molecule and contributes to its unique pharmacological profile.

Recent studies have highlighted the potential of 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol has also shown potential as an analgesic agent. Preclinical studies in animal models have indicated that this compound can significantly reduce pain responses without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a valuable target for further investigation in pain management.

The pharmacokinetic properties of 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity and minimal side effects, which are crucial factors for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol in human subjects. Preliminary results from Phase I trials have been encouraging, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including the use of Grignard reagents and transition metal-catalyzed reactions. These methods have enabled the efficient production of this compound on both laboratory and industrial scales.

In conclusion, 1-{3-methyl(propan-2-yl)aminopropyl}cyclopropan-1-ol (CAS No. 2228354-87-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.